Cas no 942008-40-4 (N-ethyl-1-(2-fluorophenyl)methyl-N-(3-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide)

N-Ethyl-1-(2-fluorophenyl)methyl-N-(3-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide is a synthetic small molecule featuring a dihydropyridine core with fluorophenyl and methylphenyl substituents. Its structure suggests potential utility as an intermediate or active pharmaceutical ingredient (API) in medicinal chemistry, particularly for targeting neurological or metabolic pathways. The presence of the fluorophenyl group may enhance binding affinity and metabolic stability, while the methylphenyl moiety could influence lipophilicity and selectivity. This compound’s well-defined heterocyclic framework makes it suitable for further derivatization in drug discovery. Its synthesis and purity are critical for reproducibility in research applications.
N-ethyl-1-(2-fluorophenyl)methyl-N-(3-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide structure
942008-40-4 structure
Product Name:N-ethyl-1-(2-fluorophenyl)methyl-N-(3-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide
CAS No:942008-40-4
MF:C22H21FN2O2
MW:364.412749052048
CID:5503219
Update Time:2025-10-28

N-ethyl-1-(2-fluorophenyl)methyl-N-(3-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-ethyl-1-[(2-fluorophenyl)methyl]-N-(3-methylphenyl)-2-oxopyridine-3-carboxamide
    • N-ethyl-1-(2-fluorophenyl)methyl-N-(3-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide
    • Inchi: 1S/C22H21FN2O2/c1-3-25(18-10-6-8-16(2)14-18)22(27)19-11-7-13-24(21(19)26)15-17-9-4-5-12-20(17)23/h4-14H,3,15H2,1-2H3
    • InChI Key: JYBONHAPZXVIQL-UHFFFAOYSA-N
    • SMILES: C1(=O)N(CC2=CC=CC=C2F)C=CC=C1C(N(CC)C1=CC=CC(C)=C1)=O

N-ethyl-1-(2-fluorophenyl)methyl-N-(3-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide Pricemore >>

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Additional information on N-ethyl-1-(2-fluorophenyl)methyl-N-(3-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

N-Ethyl-1-(2-Fluorophenyl)methyl-N-(3-Methylphenyl)-2-Oxo-1,2-Dihydropyridine-3-Carboxamide: A Comprehensive Overview

The compound with CAS No. 942008-40-4, commonly referred to as N-Ethyl-1-(2-Fluorophenyl)methyl-N-(3-Methylphenyl)-2-Oxo-1,2-Dihydropyridine-3-Carboxamide, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug development and material science.

N-Ethyl-1-(2-fluorophenyl)methyl-N-(3-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide is characterized by its intricate molecular architecture, which includes a dihydropyridine ring system, a carboxamide group, and substituted phenyl rings. The presence of the fluorine atom in the 2-fluorophenyl group introduces unique electronic properties, while the methyl substitution on the phenyl ring enhances the molecule's stability and reactivity. These structural elements make it a valuable candidate for exploring novel chemical reactions and biological activities.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. Researchers have investigated its ability to act as a scaffold for drug design, particularly in the development of bioactive molecules targeting specific therapeutic areas such as cancer, inflammation, and neurodegenerative diseases. The dihydropyridine ring system is known for its versatility in binding to various biological targets, making it an attractive structure for further exploration.

In addition to its pharmacological applications, N-Ethyl-1-(2-fluorophenyl)methyl-N-(3-methylphenyl)-2-Oxo-1,2-Dihydropyridine-3-Carboxamide has shown promise in materials science. Its ability to form stable complexes with metal ions has led to investigations into its potential use in catalysis and coordination chemistry. This compound's unique electronic properties make it a candidate for designing new materials with tailored functionalities.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques. Researchers have optimized reaction conditions to achieve high yields and purity levels, ensuring that the compound is suitable for both laboratory studies and potential industrial applications. The synthesis pathway involves key intermediates such as substituted anilines and dihydropyridine precursors, which are carefully selected to ensure the desired regioselectivity and stereochemistry.

From an environmental perspective, N-Ethyl-1-(2-fluorophenyl)methyl-N-(3-methylphenyl)-2-Oxo-1,2-Dihydropyridine-3-Carboxamide has been evaluated for its biodegradability and eco-toxicological profile. Initial studies suggest that it exhibits moderate biodegradation rates under aerobic conditions, which aligns with current regulatory standards for chemical safety. However, further research is needed to fully understand its long-term environmental impact.

In conclusion, N-Ethyl-1-(2-fluorophenyl)methyl-N-(3-methylphenyl)-2-Oxo-1,2-Dihydropyridine-3-Carboxamide (CAS No. 942008-40-4) is a versatile compound with significant potential across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic methods and biological evaluations, positions it as a valuable tool for future research and development efforts.

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